Cas no 62256-14-8 (Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)-)

• Product Name: Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)-
• CAS No: 62256-14-8
• MF: C₁₆H₁₂O₂S₃
• MW: 332.460280418396
• CID: 452254
• PubChem ID: 71388241
• Update Time: 2025-04-19

Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)-
• 4-(benzenesulfonyl)-2-phenylsulfanylthiophene
• DTXSID30810316
• 4-(Benzenesulfonyl)-2-(phenylsulfanyl)thiophene
• 62256-14-8

• Inchi： 1S/C16H12O2S3/c17-21(18,14-9-5-2-6-10-14)15-11-16(19-12-15)20-13-7-3-1-4-8-13/h1-12H
• InChI Key： FXCIWSYEYIVJHD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CSC(=C1)SC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 332.00006
• Monoisotopic Mass: 331.99994314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 96.1Ų

Experimental Properties

• PSA: 34.14